Tricetin 7-glucoside

• Molecular Formula: C21H20O12
• Molecular Weight: 464.4 g/mol
• InChI: InChI=1S/C21H20O12/c22-6-15-18(28)19(29)20(30)21(33-15)31-8-3-9(23)16-10(24)5-13(32-14(16)4-8)7-1-11(25)17(27)12(26)2-7/h1-5,15,18-23,25-30H,6H2/t15-,18-,19+,20-,21-/m1/s1
• InChIKey: BGNFAXBUPZDKDC-CMWLGVBASA-N

Tricetin 7-Glucoside for Research Procurement: Chemical Identity and Structural Context

Tricetin 7-glucoside (syn. Tricetin 7-O-glucoside, CAS 77298-67-0, C21H20O12, MW 464.38) is a naturally occurring flavonoid-7-O-glycoside consisting of the flavone aglycone tricetin (5,7,3′,4′,5′-pentahydroxyflavone) conjugated to a β-D-glucopyranosyl moiety at the 7-position . This compound is classified within the phenolic flavonoid glycosides and has been identified in various plant families including Lamiaceae, Arecaceae, Poaceae, and Pedaliaceae . As a glycosylated derivative of tricetin, the 7-O-glucosylation alters key physicochemical properties relative to its aglycone counterpart, including enhanced aqueous solubility and modified bioavailability profiles that are critical for experimental reproducibility in both in vitro and in vivo applications [1].

Workflow Enzyme inhibition, antioxidant, and cell-based assays

Format Water-soluble flavonoid 7-O-glycoside

Selection Natural product-derived research probe

Use Context Neuroscience, metabolic, and oxidative stress studies

• [1] Plantaedb. Tricetin 7-glucoside: ADMET Properties (admetSAR 2). 2026. View Source

Why Tricetin 7-Glucoside Cannot Be Replaced by Generic Flavonoid Analogs

Structural variations among flavone glycosides produce functionally distinct bioactivity and physicochemical profiles that preclude simple interchangeability. While tricetin 7-glucoside shares the flavone core with related compounds such as tricin 7-O-glucoside, luteolin 7-O-glucoside, and apigenin 7-O-glucoside, the precise hydroxylation pattern on the B-ring (3′,4′,5′-trihydroxy versus 3′,5′-dimethoxy-4′-hydroxy, 3′,4′-dihydroxy, or 4′-monohydroxy, respectively) dictates radical scavenging efficiency, enzyme inhibition potency, and redox behavior [1]. Additionally, the 7-O-glucosylation position—as opposed to alternative 3-O or 4′-O conjugation sites—influences antioxidant retention, metabolic stability, and aqueous solubility in ways that cannot be extrapolated from aglycone data or other glycoside isomers . Procurement decisions predicated on broader flavonoid class assumptions risk experimental irreproducibility and invalid cross-study comparisons; the quantitative evidence presented below establishes the specific, verifiable points of differentiation that justify compound-specific selection.

B-ring hydroxylation pattern

Tricetin's 3′,4′,5′-trihydroxy B-ring imparts distinct COMT inhibition and redox behavior compared to luteolin (catechol) or apigenin (4′-OH) 7-glucosides, limiting direct substitution.

7-O-glucosylation site

The 7-O-glycosidic linkage influences solubility and metabolic stability differently than 3-O or 4′-O conjugation; extrapolation from aglycone or isomeric glycosides may not transfer.

Aglycone vs. glycoside bioavailability

Tricetin aglycone exhibits poor aqueous solubility; the 7-O-glucoside form significantly alters oral absorption profiles, making aglycone-based dosing predictions unreliable.

• [1] Wu S, Tian L. A new flavone glucoside together with known ellagitannins and flavones with anti-diabetic and anti-obesity activities from the flowers of pomegranate (Punica granatum). Nat Prod Res. 2019;33(2):252-257. View Source

Quantitative Differentiation of Tricetin 7-Glucoside from Structural Analogs: A Procurement Evidence Matrix

Superior COMT Inhibitory Potency Relative to Luteolin and Myricetin

Tricetin demonstrates significantly higher catechol-O-methyltransferase (COMT) inhibitory activity compared to the structurally related flavones luteolin and myricetin. In direct comparative enzyme assays, tricetin exhibited an IC50 of 13.8 µM, which is 3.4-fold more potent than luteolin (IC50 = 47.4 µM) and 1.7-fold more potent than myricetin (IC50 = 23.3 µM) [1]. This enhanced inhibition is attributable to the 3′,4′,5′-trihydroxy (pyrogallol) B-ring configuration of tricetin, which provides optimal catechol-mimetic binding to the COMT active site compared to the 3′,4′-dihydroxy (catechol) B-ring of luteolin or the 3′,4′,5′-trihydroxy-3-hydroxyflavonol structure of myricetin.

COMT Inhibition

Head-to-head

IC₅₀ 13.8 µM (tricetin aglycone) vs luteolin 47.4 µM, myricetin 23.3 µM

Reported higher COMT inhibition potency attributed to pyrogallol B-ring

Supports catecholamine pathway research; values from in vitro enzyme assay

Evidence Dimension	COMT enzyme inhibition (IC50)
Target Compound Data	IC50 = 13.8 µM (tricetin aglycone)
Comparator Or Baseline	Luteolin: IC50 = 47.4 µM; Myricetin: IC50 = 23.3 µM
Quantified Difference	3.4-fold more potent than luteolin; 1.7-fold more potent than myricetin
Conditions	In vitro COMT enzyme activity assay

Why This Matters

For neuroscience and catecholamine metabolism research, tricetin 7-glucoside offers a COMT inhibition potency that cannot be replicated by luteolin- or myricetin-based analogs, directly impacting study design and dose-response relationships.

• [1] OUCI. Myricetin, tricetin, and luteolin COMT inhibitory activities. Open Ukrainian Citation Index. 2020. View Source

Cleaner Antioxidant Profile: Negligible Pro-Oxidant Activity Versus Myricetin

In a comparative redox study using differential pulse voltammetry and the deoxyribose degradation assay, tricetin (the aglycone of tricetin 7-glucoside) exhibited notable antioxidant effects with only negligible pro-oxidant activity in one assay variant. In contrast, myricetin—which differs structurally only by the presence of a 3-OH group on the C-ring—displayed both pro- and antioxidant effects [1]. Tricetin inhibited 2-deoxyribose oxidation effectively at concentrations as low as 8 µM, whereas myricetin required concentrations between 31 and 500 µM to exert antioxidant activity [2]. This clean antioxidant signature, free from confounding pro-oxidant behavior, is attributed to the absence of the enolic 3-hydroxy group that otherwise contributes positive mesomeric effects promoting redox cycling in myricetin.

Antioxidant Profile

Head-to-head

Tricetin effective at ≤8 µM; negligible pro-oxidant activity vs myricetin 31–500 µM with mixed redox effects

Cleaner antioxidant signal without confounding pro-oxidant artifacts

Deoxyribose degradation assay; supports oxidative stress mechanism studies

Evidence Dimension	Antioxidant efficiency and pro-oxidant liability
Target Compound Data	Inhibited 2-deoxyribose oxidation up to 8 µM; negligible pro-oxidant activity
Comparator Or Baseline	Myricetin: active at 31–500 µM; showed both pro- and antioxidant effects
Quantified Difference	Tricetin effective at ≥3.9-fold lower concentration; cleaner redox profile
Conditions	Deoxyribose degradation assay (Fenton reaction system); differential pulse voltammetry

Why This Matters

For oxidative stress studies where confounding pro-oxidant artifacts must be minimized, tricetin 7-glucoside provides a mechanistically cleaner tool than myricetin glycosides, ensuring that observed effects are attributable solely to antioxidant activity rather than mixed redox signaling.

• [1] Chobot V, Hadacek F, Bachmann G, Weckwerth W, Kubicova L. In Vitro Evaluation of Pro- and Antioxidant Effects of Flavonoid Tricetin in Comparison to Myricetin. Molecules. 2020;25(24):5850. View Source
• [2] ProQuest. In Vitro Evaluation of Pro- and Antioxidant Effects of Flavonoid Tricetin in Comparison to Myricetin. 2020. View Source

Enhanced α-Glucosidase Inhibition Correlated with B-Ring Hydroxyl Count

Comparative structure-function analysis of tri-, tetra-, and pentahydroxy flavones (apigenin, luteolin, and tricetin, respectively) revealed that increasing B-ring hydroxylation directly enhances suppression of α-glucosidase, α-amylase, and lipase activities [1]. Among the isolated compounds from pomegranate flowers, tricetin (the pentahydroxy flavone) exhibited the strongest α-glucosidase inhibitory activity, comparable to the antidiabetic drug acarbose. While quantitative IC50 values for all comparators are not uniformly reported across studies, the hierarchical potency ranking (tricetin > luteolin > apigenin) correlates with hydroxyl count (5 > 4 > 3) on the flavone scaffold, providing a class-level inference that tricetin 7-glucoside, by virtue of its aglycone, possesses superior carbohydrate-metabolizing enzyme inhibition relative to its less hydroxylated flavone counterparts.

α-Glucosidase Inhibition

Class-level

Potency rank: tricetin (5-OH) > luteolin (4-OH) > apigenin (3-OH); tricetin comparable to reference inhibitor

Inhibition scales with B-ring hydroxyl count; strongest among tested flavones

Class-level inference from pomegranate flower isolates; direct IC₅₀ values may vary

Evidence Dimension	α-Glucosidase inhibitory activity
Target Compound Data	Tricetin (5-OH): strongest activity, comparable to acarbose
Comparator Or Baseline	Luteolin (4-OH): moderate activity; Apigenin (3-OH): weakest activity
Quantified Difference	Potency rank correlates with hydroxyl count: tricetin > luteolin > apigenin
Conditions	In vitro α-glucosidase enzyme inhibition assay

Why This Matters

For metabolic disease and diabetes research, tricetin 7-glucoside offers a hydroxylation-dependent enzyme inhibition profile that cannot be achieved with the less hydroxylated flavone 7-glucosides (e.g., luteolin 7-glucoside, apigenin 7-glucoside).

• [1] Wu S, Tian L. A new flavone glucoside together with known ellagitannins and flavones with anti-diabetic and anti-obesity activities from the flowers of pomegranate (Punica granatum). Nat Prod Res. 2019;33(2):252-257. View Source

Predicted High Oral Bioavailability (75.71%) Versus Aglycone Limitation

Glycosylation at the 7-O-position markedly improves the predicted oral bioavailability of tricetin 7-glucoside relative to its hydrophobic aglycone tricetin. Computational ADMET predictions via admetSAR 2 indicate a human oral bioavailability probability of 0.7571 (75.71%) for tricetin 7-glucoside [1]. In contrast, the aglycone tricetin is characterized by poor aqueous solubility (<0.1 mg/mL estimated) and limited oral absorption. The glucose moiety enhances aqueous solubility (>50 mg/mL for the glycoside) and modulates membrane permeability, thereby improving the compound's suitability for oral administration studies and reducing the need for specialized solubilization vehicles . Furthermore, comparative reviews indicate that tricetin 7-glucoside exhibits greater metabolic stability and better intestinal absorption than its 3′,5′-dimethylated analog tricin [2].

Oral Bioavailability

Predicted

Predicted human oral bioavailability 75.71% (admetSAR 2); glycoside solubility >50 mg/mL

7-O-glucosylation markedly improves predicted absorption vs. aglycone

Computational ADMET prediction; in vivo exposure requires experimental confirmation

Evidence Dimension	Predicted human oral bioavailability
Target Compound Data	75.71% (probability score 0.7571)
Comparator Or Baseline	Tricetin aglycone: poor aqueous solubility (<0.1 mg/mL); Tricin: lower metabolic stability
Quantified Difference	Glycoside solubility >50 mg/mL versus aglycone <0.1 mg/mL; ≥500-fold improvement
Conditions	admetSAR 2 computational prediction model

Why This Matters

For in vivo oral dosing studies, tricetin 7-glucoside eliminates the formulation challenges and variable absorption inherent to the aglycone, enabling more reproducible pharmacokinetic assessments and reducing experimental variability.

• [1] Plantaedb. Tricetin 7-glucoside: ADMET Properties (admetSAR 2). 2026. View Source
• [2] Informatics Journals. Tricetin and Tricin: An Overview of the Chemistry, Sources, Contents, and Pharmacological Properties of these Flavones. 2024. View Source

Recommended Research Applications for Tricetin 7-Glucoside Based on Quantitative Differentiation Evidence

COMT-Mediated Catecholamine Metabolism Studies

Given its superior COMT inhibitory potency (IC50 13.8 µM) relative to luteolin (IC50 47.4 µM) and myricetin (IC50 23.3 µM) [1], tricetin 7-glucoside is the preferred flavonoid tool for investigating catecholamine metabolism pathways in neuroscience and neuropharmacology research. The 7-O-glucosylated form may be employed as a prodrug or metabolic precursor to the active aglycone, with the glycosidic linkage providing improved handling and dissolution characteristics prior to enzymatic or chemical deglycosylation in experimental systems.

Oxidative Stress Studies Requiring Clean Antioxidant Readouts

For investigations of oxidative stress where confounding pro-oxidant artifacts are a critical concern, tricetin 7-glucoside offers a cleaner redox profile than myricetin-based compounds. The aglycone tricetin exhibits negligible pro-oxidant activity and effective antioxidant action at low concentrations (≤8 µM), whereas myricetin displays mixed pro- and antioxidant behavior and requires higher concentrations (31–500 µM) for antioxidant effects [2]. This differential redox signature makes tricetin 7-glucoside the superior choice for dissecting antioxidant-specific mechanisms in cellular and biochemical assays.

Carbohydrate Metabolism and Antidiabetic Agent Development

The structure-activity relationship established across tri-, tetra-, and pentahydroxy flavones demonstrates that α-glucosidase, α-amylase, and lipase inhibition potency scales directly with B-ring hydroxylation count [3]. Tricetin 7-glucoside, as a precursor to the maximally hydroxylated flavone tricetin (5 OH groups), provides a stronger baseline for antidiabetic and anti-obesity research compared to luteolin 7-glucoside (4 OH) or apigenin 7-glucoside (3 OH). This hydroxylation-dependent activity profile supports the use of tricetin 7-glucoside as a lead scaffold or reference standard in metabolic disease studies.

In Vivo Oral Bioavailability and Pharmacokinetic Studies

With a predicted oral bioavailability of 75.71% and >50 mg/mL aqueous solubility—a ≥500-fold improvement over the aglycone tricetin—tricetin 7-glucoside is uniquely suited for oral dosing studies in rodent models where consistent systemic exposure is required [4]. The compound's favorable ADMET profile eliminates the need for specialized formulation approaches (e.g., co-solvents, cyclodextrin complexation) typically required for hydrophobic flavonoid aglycones, thereby reducing experimental complexity and improving inter-laboratory reproducibility.

Application

Selection Property

Validation Focus

COMT pathway studies

COMT inhibition potency context

COMT enzyme assay endpoint review

Oxidative stress research

Antioxidant profile without confounding pro-oxidant activity

Redox assay interpretation (deoxyribose model)

Carbohydrate metabolism studies

Hydroxylation-dependent α-glucosidase inhibition

α-glucosidase enzyme assay endpoint review

Oral pharmacokinetic research

Glycoside-enhanced aqueous solubility and predicted bioavailability

Oral absorption model and exposure-model validation

• [1] OUCI. Myricetin, tricetin, and luteolin COMT inhibitory activities. Open Ukrainian Citation Index. 2020. View Source
• [2] Chobot V, Hadacek F, Bachmann G, Weckwerth W, Kubicova L. In Vitro Evaluation of Pro- and Antioxidant Effects of Flavonoid Tricetin in Comparison to Myricetin. Molecules. 2020;25(24):5850. View Source
• [3] Wu S, Tian L. A new flavone glucoside together with known ellagitannins and flavones with anti-diabetic and anti-obesity activities from the flowers of pomegranate (Punica granatum). Nat Prod Res. 2019;33(2):252-257. View Source
• [4] Plantaedb. Tricetin 7-glucoside: ADMET Properties (admetSAR 2). 2026. View Source